Cas no 21759-69-3 (methyl (E)-3-(methylamino)but-2-enoate)

21759-69-3 structure
Product name:methyl (E)-3-(methylamino)but-2-enoate
methyl (E)-3-(methylamino)but-2-enoate Chemical and Physical Properties
Names and Identifiers
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- QAKYFFYZPIPLDN-SNAWJCMRSA-N
- SCHEMBL12431015
- methyl 3-(methylamino)-2-butenoate
- CS-M1728
- 2-Butenoic acid,3-(methylamino)-,methyl ester
- methyl (E)-3-(methylamino)but-2-enoate
- Methyl 3-(methylamino)crotonate
- C12462
- (E)-methyl 3-(methylamino)but-2-enoate
- METHYL 3-METHYLAMINOCROTONATE
- AKOS006223483
- methyl 3-(methyl-amino) crotonate
- (E)-methyl3-(methylamino)but-2-enoate
- 21759-69-3
- DS-16541
- MFCD00027383
- methyl 3-(methylamino)but-2-enoate
- 13412-12-9
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- MDL: MFCD00027383
- Inchi: InChI=1S/C6H11NO2/c1-5(7-2)4-6(8)9-3/h4,7H,1-3H3/b5-4+
- InChI Key: QAKYFFYZPIPLDN-SNAWJCMRSA-N
- SMILES: C/C(=C\C(=O)OC)/NC
Computed Properties
- Exact Mass: 129.078978594Da
- Monoisotopic Mass: 129.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 38.3Ų
methyl (E)-3-(methylamino)but-2-enoate Related Literature
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1. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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6. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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8. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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9. Book reviews
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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